4-Hydroxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: 4-hydroxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile
• InChI: InChI=1S/C10H10N2O5/c1-16-2-3-17-10-4-7(6-11)8(12(14)15)5-9(10)13/h4-5,13H,2-3H2,1H3
• InChI Key: YMFHGPXLMNJZOT-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)C#N)[N+](=O)[O-])O

Description

4-Hydroxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methoxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile (1.5 g) in anhydrous DCM (30 mL) was added anhydrous AlCl3 (6 g) at 0° C. The resulting mixture was heated to reflux for 1 h. After reaction finished, the mixture was diluted with 1N aqueous HCl (50 mL) and exacted with EA (3×50 mL). The combined organic layer was dried over Na2SO4, concentrated under reduced pressure, and purification by silica chromatography to give 0.8 g of 4-hydroxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile.